Cas no 1342571-56-5 (3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one
• CAS No: 1342571-56-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5573523
• Update Time: 2025-10-18

3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one
• 1-Propanone, 3-cyclohexyl-1-(3-hydroxy-1-azetidinyl)-

• Inchi： 1S/C12H21NO2/c14-11-8-13(9-11)12(15)7-6-10-4-2-1-3-5-10/h10-11,14H,1-9H2
• InChI Key： WHKVNQGVNHAISN-UHFFFAOYSA-N
• SMILES： C(N1CC(O)C1)(=O)CCC1CCCCC1

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 381.8±35.0 °C(Predicted)
• pka: 13.82±0.20(Predicted)

Additional information on 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one

Comprehensive Overview of 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one (CAS No. 1342571-56-5): Properties, Applications, and Industry Relevance

3-Cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one (CAS No. 1342571-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a cyclohexyl group with a hydroxyazetidine moiety, creating a versatile scaffold for drug discovery and material science. The presence of both hydrophobic (cyclohexyl) and hydrophilic (hydroxyazetidine) components makes it an intriguing candidate for modulating solubility and bioavailability in medicinal chemistry.

In recent years, the demand for azetidine-containing compounds has surged, driven by their role as bioisosteres in drug design. Researchers are particularly interested in 3-hydroxyazetidine derivatives like this compound, as they offer improved metabolic stability compared to traditional heterocycles. The propan-1-one linker further enhances its utility by allowing facile derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening platforms.

The synthesis of CAS 1342571-56-5 typically involves multi-step organic transformations, with key steps including the formation of the azetidine ring and subsequent coupling with cyclohexylpropionyl precursors. Advanced characterization techniques such as NMR (1H, 13C), HPLC, and mass spectrometry are employed to verify the purity and identity of this compound, which is typically supplied as a white to off-white crystalline powder with high chemical stability under standard storage conditions.

From an application perspective, this compound has shown promise in several cutting-edge research areas. In neuroscience, hydroxyazetidine-containing molecules are being investigated for their potential to cross the blood-brain barrier, making 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one particularly relevant for CNS drug development. Additionally, its structural motifs appear in patents related to kinase inhibitors, suggesting potential applications in oncology research.

The pharmaceutical industry's growing focus on saturated heterocycles as privileged structures has further elevated the importance of compounds like CAS 1342571-56-5. Compared to aromatic counterparts, these saturated systems often demonstrate better safety profiles and reduced toxicity - key considerations in modern drug development. This aligns with current industry trends toward "beyond rule of five" molecules and the exploration of novel chemical space.

From a commercial availability standpoint, 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one is typically offered by specialty chemical suppliers in research quantities, with custom synthesis options available for bulk requirements. The global market for such advanced pharmaceutical intermediates is projected to grow significantly, driven by increased R&D spending and the need for novel molecular entities in drug pipelines.

Environmental and regulatory aspects of this compound are also noteworthy. While not classified as hazardous under current systems, proper laboratory handling procedures should always be followed. The compound's biodegradation profile and ecotoxicological data are areas of ongoing study, particularly as the industry moves toward more sustainable chemistry practices.

Future research directions for 1342571-56-5 may include exploration of its use in PROTAC (proteolysis targeting chimera) technology, where its structural features could serve as effective linkers between target-binding and E3 ligase-binding moieties. The compound's potential in covalent inhibitor design also warrants investigation, given the reactive possibilities of its hydroxyazetidine group.

For researchers working with this material, analytical methods have been developed to quantify 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one in complex matrices. Reverse-phase HPLC with UV detection at 210-220 nm is commonly employed, while LC-MS methods provide superior sensitivity for trace analysis. These methodologies support quality control in both research and potential manufacturing applications.

The intellectual property landscape surrounding hydroxyazetidine derivatives continues to evolve, with several patents mentioning similar structures in claims related to therapeutic applications. While CAS 1342571-56-5 itself may not be patented, its structural analogs appear in filings covering diverse indications from inflammation to neurodegenerative diseases.

In conclusion, 3-cyclohexyl-1-(3-hydroxyazetidin-1-yl)propan-1-one represents an important building block in modern medicinal chemistry. Its balanced physicochemical properties, synthetic versatility, and relevance to current drug discovery paradigms ensure its continued importance in pharmaceutical research. As the field advances toward more complex molecular architectures, compounds like 1342571-56-5 will likely play increasingly significant roles in addressing unmet medical needs through innovative chemical approaches.